Cas no 955961-34-9 (Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate)
955961-34-9 structure
Product Name:Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
CAS No:955961-34-9
MF:C11H11ClO3
MW:226.656242609024
CID:2154234
Update Time:2023-08-05
Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
- DNTLNDGNTHOJIZ-UHFFFAOYSA-N
- 3-chloro-2-oxo-3-m-tolyl-propionic acid methylester
- 3-chloro-2-oxo-3-m-tolyl-propionic acid methyl ester
- Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
-
- Inchi: 1S/C11H11ClO3/c1-7-4-3-5-8(6-7)9(12)10(13)11(14)15-2/h3-6,9H,1-2H3
- InChI Key: DNTLNDGNTHOJIZ-UHFFFAOYSA-N
- SMILES: ClC(C(C(=O)OC)=O)C1C=CC=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Topological Polar Surface Area: 43.4
Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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